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Compound of Interest

Compound Name: Posaconazole-D5

Cat. No.: B2521559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Posaconazole-
D5, a critical internal standard for the accurate quantification of the antifungal agent
posaconazole in biological matrices. This document outlines the specifications of available
standards, detailed experimental protocols for their use in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) applications, and the rationale for its use in therapeutic drug
monitoring (TDM).

Introduction to Posaconazole and the Need for an
Internal Standard

Posaconazole is a broad-spectrum triazole antifungal agent used for the treatment and
prophylaxis of invasive fungal infections.[1] Due to significant inter- and intra-patient
pharmacokinetic variability, therapeutic drug monitoring of posaconazole is often recommended
to ensure efficacy and minimize potential toxicity.[2] Accurate quantification of posaconazole in
biological matrices, such as plasma or serum, is crucial for effective TDM.

Stable isotope-labeled internal standards are the gold standard for quantitative mass
spectrometry, as they co-elute with the analyte and experience similar ionization effects,
correcting for variations in sample preparation and instrument response. Posaconazole-D5, a
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deuterated form of posaconazole, serves as an ideal internal standard for LC-MS/MS-based

bioanalytical methods due to its chemical and physical similarity to the unlabeled drug.[3]

Commercially Available Posaconazole-D5 Standards

Several suppliers offer Posaconazole-D5 for research and bioanalytical applications. The

following table summarizes the key specifications of these commercially available standards.

Molecular
) Product CAS Molecular ) )
Supplier Weight ( Purity Format
Name Number Formula
g/mol)
MedchemE  Posaconaz  1217785- Cs7H37DsF Not
705.81 N Solid
Xpress ole-d5 83-5 2NgOa4 specified
>98%
Cayman Posaconaz  2649530- Cs7Hs7DsF deuterated ]
] 705.8 Solid
Chemical ole-ds 57-2 2NsOa forms (d-
ds)
Posaconaz  1217785- Cs7Hs7DsF Not Not
AChemtek 705.81 n n
ole-d5 83-5 2NsOa specified specified
Simson Posaconaz  1217785- C37H37DsF 205.81 Not Not
Pharma ole-d5 83-5 2NsOa ' specified specified

Storage Conditions: It is generally recommended to store Posaconazole-D5 powder at -20°C

for long-term stability (up to 3 years).[3] Stock solutions should be stored at -80°C for up to 6

months or at -20°C for up to 1 month.[3]

Experimental Protocol: Quantification of
Posaconazole in Human Plasma using LC-MS/MS

This section provides a detailed, synthesized protocol for the analysis of posaconazole in

human plasma using Posaconazole-D5 as an internal standard. This protocol is based on

methodologies described in the scientific literature.[1][4][5]

Materials and Reagents
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» Posaconazole reference standard

» Posaconazole-D5 internal standard
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid

e« Ammonium acetate

o Ultrapure water

e Human plasma (blank)

Preparation of Stock and Working Solutions

o Posaconazole Stock Solution (1 mg/mL): Accurately weigh and dissolve posaconazole
reference standard in methanol.

o Posaconazole-D5 Stock Solution (1 mg/mL): Accurately weigh and dissolve Posaconazole-
D5 in methanol.

o Working Solutions: Prepare serial dilutions of the posaconazole stock solution in methanol to
create working solutions for calibration standards and quality controls (QCs). Prepare a
working solution of Posaconazole-D5 in the protein precipitation solvent (e.g., acetonitrile
with 0.1% formic acid) at a suitable concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)

Protein precipitation is a common and straightforward method for extracting posaconazole from
plasma samples.
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Sample Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2521559?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://www.semanticscholar.org/paper/NEW-DETERMINATION-AND-QUANTIFICATION-OF-IN-HUMAN-BY-Derangula-Ponneri/7d9a2ce2cc38f51b9e92afa0d468abeed0a2f1f6
https://pubmed.ncbi.nlm.nih.gov/26319883/
https://pubmed.ncbi.nlm.nih.gov/26319883/
https://www.medchemexpress.com/Posaconazole-D5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2981256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2981256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2981256/
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://www.benchchem.com/product/b2521559#commercially-available-posaconazole-d5-standards
https://www.benchchem.com/product/b2521559#commercially-available-posaconazole-d5-standards
https://www.benchchem.com/product/b2521559#commercially-available-posaconazole-d5-standards
https://www.benchchem.com/product/b2521559#commercially-available-posaconazole-d5-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2521559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2521559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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